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Compound of Interest

Di-tert-butyl
Compound Name:
diisopropylphosphoramidite

Cat. No.: B043659

Technical Guide: Physical and Chemical
Properties of Di-tert-butyl
diisopropylphosphoramidite

This technical guide provides a comprehensive overview of the physical and chemical
properties of Di-tert-butyl diisopropylphosphoramidite, a critical reagent in modern synthetic
chemistry. Aimed at researchers, scientists, and professionals in drug development, this
document details its physical characteristics, provides an experimental protocol for its
synthesis, and illustrates the synthetic workflow.

Core Physical and Chemical Properties

Di-tert-butyl diisopropylphosphoramidite is a key phosphoramidite used in oligonucleotide
synthesis and as a ligand in various cross-coupling reactions.[1][2] Its stability and reactivity are
crucial for the efficient formation of phosphodiester bonds.[1]

Quantitative Data Summary

The physical properties of Di-tert-butyl diisopropylphosphoramidite are summarized in the
table below for easy reference.
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Property Value Conditions
Boiling Point 85-90 °C at 0.2 mmHg
Density 0.879 g/mL at 25 °C
Refractive Index 1.444 at 20 °C
Molecular Weight 277.38 g/mol

Molecular Formula C14H32NO2P

Appearance Clear colorless liquid

Purity >95%

Storage Temp. 2-8°C

Experimental Protocol: Synthesis of Di-tert-butyl
diisopropylphosphoramidite

The following is a general procedure for the synthesis of Di-tert-butyl
diisopropylphosphoramidite from dichloro-N,N-diisopropylphosphoramidite and tert-butyl
alcohol.[3]

Materials:

Dichloro-N,N-diisopropylphosphoramidite

« tert-Butyl alcohol

e Triethylamine

e Anhydrous diethyl ether

» 5% aqueous sodium bicarbonate solution

o Saturated aqueous sodium chloride solution

¢ Anhydrous sodium sulfate
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Procedure:

Under anhydrous conditions, prepare a solution of tert-butyl alcohol (2.0 equivalents) and
triethylamine (2.2 equivalents) in anhydrous diethyl ether.

Slowly add this solution to a solution of dichloro-N,N-diisopropylphosphoramidite (1.0
equivalent) in anhydrous diethyl ether, while maintaining the reaction temperature below 0°C.

After the addition is complete, continue to stir the reaction mixture at a temperature below
0°C for a few minutes.

Quench the reaction by adding a 5% aqueous sodium bicarbonate solution.

Separate the aqueous phase. Wash the organic phase sequentially with 5% aqueous sodium
bicarbonate solution and saturated aqueous sodium chloride solution.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate to obtain a
crude oily residue.

Purify the residue by vacuum distillation to yield Di-tert-butyl diisopropylphosphoramidite
as a clear oll.

Synthetic Workflow Visualization

The following diagram illustrates the key steps in the synthesis of Di-tert-butyl

diisopropylphosphoramidite.
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Reactant Preparation
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Caption: Synthesis workflow for Di-tert-butyl diisopropylphosphoramidite.

Applications in Research and Development

Di-tert-butyl diisopropylphosphoramidite is a versatile reagent with broad applications. It is
a fundamental building block in DNA and RNA synthesis, enabling the production of
oligonucleotides for genetic research, diagnostics, and therapeutic development.[1]
Furthermore, it serves as a ligand in various metal-catalyzed cross-coupling reactions,
including Buchwald-Hartwig, Heck, Suzuki-Miyaura, and Sonogashira couplings, which are
pivotal in the synthesis of complex organic molecules and active pharmaceutical ingredients.[2]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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